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1433820-83-7

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  • 2-[3-(hydroxymethyl)-4-[8-[(5-methyl-6,7-dihydro-4H-pyr...
    • Cat. No.:
    • B607686
    • CAS No.:
    • 1433820-83-7
    • Molecular Formula:
    • C30H32N10O2
    • Molecular Weight:
    • 564.654
    Description
    GNE-431 is a potent, selective and noncovalent Btk inhibitor with IC50 of 3.2 nM. GNE-431 showed excellent potency against the C481R, T474I, and T474M mutants. GNE-431 may provide a treatment option to patients...